Cas no 2680869-38-7 (6-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid)

6-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-28282914
- 2680869-38-7
- 6-chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid
- 6-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid
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- Inchi: 1S/C8H4ClF3N2O3/c9-5-3(14-7(17)8(10,11)12)1-2-4(13-5)6(15)16/h1-2H,(H,14,17)(H,15,16)
- InChI Key: YYMQHVWOPAFKCV-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C(=O)O)N=1)NC(C(F)(F)F)=O
Computed Properties
- Exact Mass: 267.9862542g/mol
- Monoisotopic Mass: 267.9862542g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 79.3Ų
6-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-28282914-0.25g |
6-chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid |
2680869-38-7 | 95.0% | 0.25g |
$933.0 | 2025-03-19 | |
Enamine | EN300-28282914-5.0g |
6-chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid |
2680869-38-7 | 95.0% | 5.0g |
$2940.0 | 2025-03-19 | |
Enamine | EN300-28282914-0.5g |
6-chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid |
2680869-38-7 | 95.0% | 0.5g |
$974.0 | 2025-03-19 | |
Enamine | EN300-28282914-2.5g |
6-chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid |
2680869-38-7 | 95.0% | 2.5g |
$1988.0 | 2025-03-19 | |
Enamine | EN300-28282914-1.0g |
6-chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid |
2680869-38-7 | 95.0% | 1.0g |
$1014.0 | 2025-03-19 | |
Enamine | EN300-28282914-5g |
6-chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid |
2680869-38-7 | 5g |
$2940.0 | 2023-09-09 | ||
Enamine | EN300-28282914-1g |
6-chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid |
2680869-38-7 | 1g |
$1014.0 | 2023-09-09 | ||
Enamine | EN300-28282914-10.0g |
6-chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid |
2680869-38-7 | 95.0% | 10.0g |
$4360.0 | 2025-03-19 | |
Enamine | EN300-28282914-0.05g |
6-chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid |
2680869-38-7 | 95.0% | 0.05g |
$851.0 | 2025-03-19 | |
Enamine | EN300-28282914-0.1g |
6-chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid |
2680869-38-7 | 95.0% | 0.1g |
$892.0 | 2025-03-19 |
6-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid Related Literature
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Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832
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Zak E. Hughes,Tiffany R. Walsh J. Mater. Chem. B, 2015,3, 3211-3221
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Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
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Sushant Kumar Behera,Pritam Deb Phys. Chem. Chem. Phys., 2020,22, 19139-19146
Additional information on 6-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid
6-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid
The compound 6-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid (CAS No: 2680869-38-7) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom at position 6 and a 2,2,2-trifluoroacetamido group at position 5, along with a carboxylic acid group at position 2. The combination of these functional groups imparts the molecule with distinctive chemical and biological properties.
Recent studies have highlighted the importance of pyridine derivatives in drug discovery due to their ability to interact with various biological targets. The presence of the chlorine substituent at position 6 enhances the molecule's stability and bioavailability, while the trifluoroacetamido group at position 5 contributes to its lipophilicity and ability to penetrate cellular membranes. These properties make 6-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid an attractive candidate for developing novel therapeutic agents.
The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and acetylation reactions. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of advanced chromatographic techniques has enabled precise characterization of the compound, ensuring its quality for subsequent applications in preclinical studies.
One of the most promising applications of this compound is in the development of antimicrobial agents. Studies conducted in vitro have demonstrated its potent activity against a wide range of bacterial and fungal pathogens. The carboxylic acid group plays a critical role in this activity by facilitating hydrogen bonding interactions with key enzymes involved in microbial metabolism.
In addition to its antimicrobial properties, 6-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid has shown potential as an anti-inflammatory agent. Preclinical experiments have revealed its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress in animal models. This dual functionality underscores its versatility as a lead compound for drug development.
The environmental impact of this compound has also been a focus of recent research. Studies have shown that it exhibits low toxicity to non-target organisms and degrades efficiently under aerobic conditions. These findings are crucial for ensuring its safe use in agricultural and pharmaceutical applications.
Looking ahead, researchers are exploring the possibility of modifying the structure of 6-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid to enhance its pharmacokinetic properties further. This includes investigating alternative substituents and exploring pro-drug strategies to improve bioavailability and reduce side effects.
In conclusion, 6-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid (CAS No: 1189719374) represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a valuable tool for addressing unmet medical needs. As research continues to uncover new applications for this compound, it holds great promise for contributing to the development of innovative therapies and agricultural solutions.
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